Pratensein
Pratensein
Pratensein, also known as 4776B compound, belongs to the class of organic compounds known as 3'-hydroxy, 4'-methoxyisoflavonoids. These are isoflavonoids carrying a methoxy group attached to the C4' atom, as well as a hydroxyl group at the C3'-position of the isoflavonoid backbone. Pratensein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pratensein is primarily located in the membrane (predicted from logP). Outside of the human body, pratensein can be found in chickpea, peanut, and pulses. This makes pratensein a potential biomarker for the consumption of these food products.
Pratensein is a member of the class of 7-hydroxyisoflavones in which isoflavone is substituted by hydroxy groups at the 5, 7, and 3' positions, and by a methoxy group at the 4' position. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It is a conjugate acid of a pratensein(1-).
Pratensein is a member of the class of 7-hydroxyisoflavones in which isoflavone is substituted by hydroxy groups at the 5, 7, and 3' positions, and by a methoxy group at the 4' position. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It is a conjugate acid of a pratensein(1-).
Brand Name:
Vulcanchem
CAS No.:
2284-31-3
VCID:
VC0192153
InChI:
InChI=1S/C16H12O6/c1-21-13-3-2-8(4-11(13)18)10-7-22-14-6-9(17)5-12(19)15(14)16(10)20/h2-7,17-19H,1H3
SMILES:
Molecular Formula:
C16H12O6
Molecular Weight:
300.26 g/mol
Pratensein
CAS No.: 2284-31-3
Natural Products
VCID: VC0192153
Molecular Formula: C16H12O6
Molecular Weight: 300.26 g/mol
| CAS No. | 2284-31-3 |
|---|---|
| Product Name | Pratensein |
| Molecular Formula | C16H12O6 |
| Molecular Weight | 300.26 g/mol |
| IUPAC Name | 5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C16H12O6/c1-21-13-3-2-8(4-11(13)18)10-7-22-14-6-9(17)5-12(19)15(14)16(10)20/h2-7,17-19H,1H3 |
| Standard InChIKey | FPIOBTBNRZPWJW-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)O)O |
| Melting Point | 272-273°C |
| Physical Description | Solid |
| Description | Pratensein, also known as 4776B compound, belongs to the class of organic compounds known as 3'-hydroxy, 4'-methoxyisoflavonoids. These are isoflavonoids carrying a methoxy group attached to the C4' atom, as well as a hydroxyl group at the C3'-position of the isoflavonoid backbone. Pratensein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pratensein is primarily located in the membrane (predicted from logP). Outside of the human body, pratensein can be found in chickpea, peanut, and pulses. This makes pratensein a potential biomarker for the consumption of these food products. Pratensein is a member of the class of 7-hydroxyisoflavones in which isoflavone is substituted by hydroxy groups at the 5, 7, and 3' positions, and by a methoxy group at the 4' position. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It is a conjugate acid of a pratensein(1-). |
| Synonyms | 4'-methoxy-3',5,7-trihydroxyisoflavone 4776B compound pratensein |
| PubChem Compound | 5281803 |
| Last Modified | Nov 11 2021 |
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